Methyl 4,4,4-trifluoro-2-hydroxybutanoate

Specification

• CAS No.: 1610538-11-8
• Molecular Formula: C5H7F3O3
• Molecular Weight: 172.103
• IUPAC Name: methyl 4,4,4-trifluoro-2-hydroxybutanoate
• Standard InChI: InChI=1S/C5H7F3O3/c1-11-4(10)3(9)2-5(6,7)8/h3,9H,2H2,1H3
• Standard InChI Key: XHVOFNSEBVKBAK-UHFFFAOYSA-N
• SMILES: COC(=O)C(CC(F)(F)F)O

Introduction

Methyl 4,4,4-trifluoro-2-hydroxybutanoate is a chemical compound that belongs to the family of trifluoromethyl-containing esters. Despite its potential applications in organic synthesis and pharmaceuticals, detailed information on this specific compound is limited. This article aims to provide an overview of its properties and potential uses based on available data and related compounds.

Synthesis and Applications

The synthesis of methyl 4,4,4-trifluoro-2-hydroxybutanoate likely involves reactions that introduce the trifluoromethyl group and the hydroxyl group into the butanoate structure. This compound could be used as an intermediate in the synthesis of pharmaceuticals or agrochemicals where fluorination is beneficial.

Related Compounds

Compound Name	Chemical Formula	Unique Features
Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate	C7H11F3O3	Contains a hydroxyl and trifluoromethyl group; used in pharmaceutical synthesis.
4,4,4-Trifluoro-2-butanol	C4H7F3O	Features a hydroxyl group and a trifluoromethyl group; used in various chemical reactions.

Safety and Handling

Given the lack of specific safety data for methyl 4,4,4-trifluoro-2-hydroxybutanoate, handling should follow general guidelines for fluorinated compounds. These compounds can be hazardous due to their reactivity and potential toxicity.

Precautions

• Personal Protective Equipment (PPE): Gloves, goggles, and a lab coat should be worn when handling.

• Storage: Store in a cool, dry place away from incompatible substances.